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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-anilinoethanol, a
key intermediate in the synthesis of various dyes and organic compounds.[1][2] Understanding
its solubility in different organic solvents is crucial for process optimization, purification, and
formulation in various research and development applications.

Qualitative Solubility Profile

2-Anilinoethanol is a colorless to pale yellow liquid.[3] Based on available data, it is described
as being readily soluble in several common organic solvents.

» High Solubility: It is reported to be easily soluble in ethanol, ether, and chloroform.[1][4]

o Moderate Solubility: It is slightly soluble in water.[1][4]

Quantitative Solubility Data

While qualitative descriptions are useful, quantitative data is essential for precise experimental
design and process scale-up. The following table summarizes the currently available
guantitative solubility data for 2-anilinoethanol. It is important to note that comprehensive
quantitative solubility data in a wide range of organic solvents is not extensively reported in
publicly available literature.
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Solvent Temperature (°C) Solubility (g/L)

Water 20 53[1][3][5][6]

Experimental Protocol for Solubility Determination

To obtain precise solubility data for 2-anilinoethanol in specific organic solvents, a
standardized experimental protocol is required. The isothermal shake-flask method is a reliable
and commonly used technique for determining the equilibrium solubility of a compound.

Objective: To quantitatively determine the equilibrium solubility of 2-anilinoethanol in a
selected organic solvent at a specified temperature.

Materials and Equipment:

2-Anilinoethanol (>98% purity)

o Selected organic solvent (analytical grade)

e Thermostatic shaker bath or incubator

e Analytical balance

 Vials or flasks with airtight seals

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC)
Methodology:

o Preparation of Supersaturated Solutions: Add an excess amount of 2-anilinoethanol to a
known volume of the selected organic solvent in a sealed vial. The presence of undissolved
solid is necessary to ensure that equilibrium with the solid phase is achieved.
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» Equilibration: Place the vials in a thermostatic shaker bath set to the desired constant
temperature. Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure
that equilibrium is reached. The time required for equilibration should be determined
empirically by taking measurements at different time points until the concentration of the
solute in the solution remains constant.

» Phase Separation: Once equilibrium is achieved, stop the agitation and allow the vials to rest
in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the undissolved solid to
settle.

o Sample Collection and Preparation: Carefully withdraw a clear aliquot of the supernatant
using a pre-warmed (or pre-cooled to the experimental temperature) syringe. Immediately
filter the aliquot using a syringe filter into a pre-weighed volumetric flask. This step is critical
to remove any undissolved micropatrticles.

e Quantification: Dilute the filtered solution with the solvent to a concentration that falls within
the linear range of the analytical method. Analyze the concentration of 2-anilinoethanol in
the diluted solution using a calibrated analytical instrument. A UV-Vis spectrophotometer is a
common and accessible tool for this purpose, provided a unique absorbance maximum for 2-
anilinoethanol in the specific solvent is identified.

o Data Calculation: The solubility is calculated from the measured concentration and the
dilution factor. The results can be expressed in various units, such as g/L, mol/L, or mole
fraction.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of 2-
anilinoethanol solubility.
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Caption: Workflow for experimental solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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